Cas no 179056-30-5 ((4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine)

• Product Name: (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine
• CAS No: 179056-30-5
• MF: C₁₇H₁₆FN₃
• MW: 281.327446937561
• CID: 6793762
• PubChem ID: 10516944
• Update Time: 2025-05-19

(4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%
• N-(3-(1H-Pyrazol-5-yl)benzyl)-1-(4-fluorophenyl)methanamine
• SCHEMBL8808848
• 1-(4-fluorophenyl)-N-[[3-(1H-pyrazol-5-yl)phenyl]methyl]methanamine
• MFCD34168958
• 179056-30-5
• (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine

• Inchi： 1S/C17H16FN3/c18-16-6-4-13(5-7-16)11-19-12-14-2-1-3-15(10-14)17-8-9-20-21-17/h1-10,19H,11-12H2,(H,20,21)
• InChI Key： MFFCWYSLNHXVNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC1C=CC=C(C2=CC=NN2)C=1

Computed Properties

• Exact Mass: 281.13282569g/mol
• Monoisotopic Mass: 281.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7Ų

Additional information on (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine

Introduction to (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine (CAS No. 179056-30-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine (CAS No. 179056-30-5), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its fluorinated benzyl and pyrazole moieties, represents a promising scaffold for the design of next-generation bioactive molecules.

The structural composition of (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine incorporates a fluorine atom at the para position of the benzyl group, which is known to enhance metabolic stability and binding affinity. The presence of a pyrazole ring further contributes to its pharmacological potential by providing a versatile heterocyclic framework that can interact with biological targets. Such structural features make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The pyrazole moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, pyrazole derivatives have shown promise in the treatment of inflammatory diseases, cancer, and infectious disorders. The compound (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine leverages these properties, making it a valuable tool for investigating novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex drug molecules. By modifying its core structure, researchers can generate libraries of derivatives with tailored pharmacological profiles. This flexibility is particularly important in early-stage drug discovery, where the identification of lead compounds is crucial. The fluorine atom in the benzyl group also offers opportunities for further functionalization, allowing for the introduction of additional pharmacophores.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced bioavailability and reduced susceptibility to metabolic degradation. The incorporation of a fluorine atom into the benzyl ring of (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine aligns with this trend, making it a promising candidate for further investigation. Additionally, the pyrazole ring contributes to its solubility and cell permeability, which are critical factors for drug efficacy.

The synthesis of (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, (4-Fluoro-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and design of novel therapeutic agents.